Cas no 483-92-1 (10-methoxy-8,8-dimethyl-2H,8H-pyrano[3,2-g]chromen-2-one)

• Product Name: 10-methoxy-8,8-dimethyl-2H,8H-pyrano[3,2-g]chromen-2-one
• CAS No: 483-92-1
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 1518650
• PubChem ID: 343582
• Update Time: 2025-04-21

10-methoxy-8,8-dimethyl-2H,8H-pyrano[3,2-g]chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 10-methoxy-8,8-dimethyl-2H,8H-pyrano[3,2-g]chromen-2-one
• 10-Methoxy-8,8-dimethyl-2H,8H-benzo(1,2-b:5,4-b')dipyran-2-one
• 10-Methoxy-8,8-dimethyl-2H,8H-benzo[1,2-b:5,4-b']dipyran-2-one
• 2H,8H-Benzo(1,2-b:5,4-b')dipyran-2-one, 10-methoxy-8,8-dimethyl-
• 2H,8H-benzo[1,2-b:5,4-b']dipyran-2-one, 10-methoxy-8,8-dimethyl-
• 10-methoxy-2,2-dimethylpyrano[3,2-g]chromen-8-one
• Luvangetin
• Q27107252
• 10-Methoxy-8,8-dimethyl-2H,8H-benzo[1,2-b
• E88907
• 10-methoxy-2,2-dimethyl-pyrano[3,2-g]chromen-8-one
• HY-N8340
• CHEMBL254379
• AKOS040762006
• starbld0003698
• AC1L7YNQ
• CHEBI:6586
• 483-92-1
• C09273
• NSC383464
• DTXSID60197485
• SCHEMBL14511557
• NSC-383464
• FS-6868
• CS-0143314
• NS00097408
• DA-55082

• Inchi： 1S/C15H14O4/c1-15(2)7-6-10-8-9-4-5-11(16)18-12(9)14(17-3)13(10)19-15/h4-8H,1-3H3
• InChI Key： XYPWCJWXFYYGPA-UHFFFAOYSA-N
• SMILES： O1C2C(=C3C(C=CC(=O)O3)=CC=2C=CC1(C)C)OC

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder
• Density: 1.225
• Boiling Point: 431.8°C at 760 mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.57
• PSA: 44.76
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

10-methoxy-8,8-dimethyl-2H,8H-pyrano[3,2-g]chromen-2-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins
• Natural Products and Extracts Plant Extracts Plant based Pamburus missionis